Cas no 21063-40-1 (methyl 2-oxogluconate)

• Product Name: methyl 2-oxogluconate
• CAS No: 21063-40-1
• MF: C₇H₁₂O₇
• MW: 208.165983200073
• CID: 1397818
• Update Time: 2022-07-25

methyl 2-oxogluconate Chemical and Physical Properties

Names and Identifiers

• methyl 2-oxogluconate
• D-arabino-2-Hexulosonic acid, methyl ester
• Methyl 2-keto-D-gluconate
• D-arabino-Hexulosonic acid, methyl ester
• methyl D-fructosonate
• D-arabino-2-Hexulosonic acid methyl ester
• Einecs 244-187-9

• Inchi： 1S/C7H12O7/c1-14-7(13)6(12)5(11)4(10)3(9)2-8/h3-5,8-11H,2H2,1H3/t3-,4-,5+/m1/s1
• InChI Key： KPHIBLNUVRGOGU-WDCZJNDASA-N
• SMILES： C(OC)(=O)C([C@H]([C@@H]([C@@H](CO)O)O)O)=O

Computed Properties

• Exact Mass: 208.058
• Monoisotopic Mass: 208.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.532
• Boiling Point: 495.4°C at 760 mmHg
• Flash Point: 204.6°C
• Refractive Index: 1.535